(E)-2-cyano-N-(3,5-dichlorophenyl)-3-naphthalen-1-ylprop-2-enamide

• IUPAC Name: (E)-2-cyano-N-(3,5-dichlorophenyl)-3-naphthalen-1-ylprop-2-enamide
• InChI: InChI=1S/C20H12Cl2N2O/c21-16-9-17(22)11-18(10-16)24-20(25)15(12-23)8-14-6-3-5-13-4-1-2-7-19(13)14/h1-11H,(H,24,25)/b15-8+
• InChI Key: BKDXOKZGYWDCEP-OVCLIPMQSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=C(C#N)C(=O)NC3=CC(=CC(=C3)Cl)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2/C=C(\C#N)/C(=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C20H12Cl2N2O
• Molecular Weight: 367.2 g/mol

Description

“(E)-2-cyano-N-(3,5-dichlorophenyl)-3-naphthalen-1-ylprop-2-enamide” is a complex organic compound. It contains a naphthalene ring, which is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings. The compound also includes a dichlorophenyl group, which is a phenol derivative containing two chlorine atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized using various methods. For instance, N-(3,5-dichlorophenyl)-4,5-dihydronaphtho[1,2-d]thiazol-2-amine, a compound with a similar dichlorophenyl group, was synthesized and studied for its effects on Mycobacterium tuberculosis. Another method involves reactions of dichlorobenzoyl chloride and arylamine compounds to produce dichlorobenzamide derivatives.

Safety and Hazards

While specific safety data for this compound is not available, similar compounds such as 3,5-Dichlorophenyl isocyanate have safety data sheets available that provide information on handling, storage, and first aid measures.

Future Directions

The future directions for this compound would likely involve further study of its synthesis, structure, and potential applications. Biocatalysis is becoming a key tool in the synthesis of complex molecules, and could potentially be used in the synthesis of this compound.